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Compound of Interest

Compound Name: Diethylditelluride

Cat. No.: B15479550 Get Quote

CAS Number: 26105-63-5

This document provides a comprehensive technical overview of diethylditelluride, intended for

researchers, scientists, and professionals in drug development. It covers the compound's

properties, synthesis, and biological activities, with a focus on experimental data and

methodologies.

Chemical and Physical Properties
Diethylditelluride, with the chemical formula C₄H₁₀Te₂, is an organotellurium compound that

plays a role in various chemical syntheses and has been investigated for its biological

activities.[1] While detailed experimental data on its physical properties are not extensively

reported in publicly available literature, some key characteristics are summarized below.

Further experimental determination is recommended for precise values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15479550?utm_src=pdf-interest
https://www.benchchem.com/product/b15479550?utm_src=pdf-body
https://www.benchchem.com/product/b15479550?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3694136/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 26105-63-5 [1]

Molecular Formula C₄H₁₀Te₂ [1]

Molecular Weight 313.32 g/mol [1]

Appearance

Not explicitly stated for

diethylditelluride. Diethyl

telluride, a related compound,

is a pale yellow liquid.[2]

General knowledge

Odor

Not explicitly stated for

diethylditelluride. Diethyl

telluride has a strong garlic-like

odor.[2]

General knowledge

Melting Point Data not available

Boiling Point

Data not available. Diethyl

telluride has a boiling point of

137-138 °C.

Solubility

Data not available. Diethyl

telluride is practically insoluble

in water but soluble in organic

solvents like ethanol.[2]

Synthesis of Diethylditelluride
Diethylditelluride is often synthesized through the reduction of elemental tellurium followed by

alkylation. While specific, detailed protocols for diethylditelluride are not readily available, a

general approach can be inferred from the synthesis of related diorganoditellurides. One

common method involves the reaction of an alkali metal telluride with an ethyl halide.

Diethylditelluride can also be a byproduct in the synthesis of diethyl telluride.[2]

General Experimental Protocol for Diorganoditelluride Synthesis (Illustrative):
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Objective: To synthesize a diorganoditelluride by reduction of tellurium and subsequent

alkylation.

Materials:

Elemental tellurium powder

Reducing agent (e.g., sodium borohydride)

Ethyl halide (e.g., ethyl bromide or ethyl iodide)

Anhydrous solvent (e.g., ethanol, tetrahydrofuran)

Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware for air-sensitive reactions

Methodology:

Preparation of the Telluride Reagent:

Under an inert atmosphere, elemental tellurium powder is suspended in an anhydrous

solvent.

A reducing agent, such as sodium borohydride, is added portion-wise to the suspension at

a controlled temperature (e.g., 0 °C) to form the corresponding telluride anion (Te₂²⁻). The

reaction is typically stirred until the tellurium is fully dissolved, indicated by a color change.

Alkylation Reaction:

The ethyl halide is added dropwise to the freshly prepared telluride solution, maintaining

the inert atmosphere and controlled temperature.

The reaction mixture is stirred for a specified period to allow for the formation of

diethylditelluride.

Work-up and Purification:
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The reaction is quenched, for example, by the addition of water.

The product is extracted into an organic solvent.

The organic layer is washed, dried, and the solvent is removed under reduced pressure.

The crude product is then purified, typically by vacuum distillation or chromatography, to

yield pure diethylditelluride.

Logical Workflow for Synthesis:

Preparation of Telluride

Alkylation Purification
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of diethylditelluride.

Spectroscopic Data
Characterization of diethylditelluride is typically performed using nuclear magnetic resonance

(NMR) spectroscopy.
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¹H and ¹³C NMR Data:

While a public database with the assigned spectra for diethylditelluride is not readily

available, the expected chemical shifts can be predicted based on the structure. The ¹H NMR

spectrum would likely show a triplet and a quartet corresponding to the ethyl groups, with the

chemical shifts influenced by the adjacent tellurium atoms. The ¹³C NMR spectrum would show

two signals for the two different carbon atoms of the ethyl group. Purity is often established by

¹H NMR and chemical analysis.

Biological Activities
Organotellurium compounds, including diorgano ditellurides, have garnered interest for their

potential biological activities, notably as antioxidants.

Antioxidant Activity
The antioxidant properties of diorgano ditellurides are attributed to their ability to act as

glutathione peroxidase (GPx) mimetics, detoxifying reactive oxygen species.

Proposed Signaling Pathway for GPx-like Activity:
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Caption: Proposed catalytic cycle of diorgano ditellurides as GPx mimetics.

Experimental Protocol for Antioxidant Activity Assays (DPPH & ABTS):

Objective: To evaluate the free radical scavenging activity of diethylditelluride.

Materials:

Diethylditelluride

2,2-diphenyl-1-picrylhydrazyl (DPPH)

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS)

Potassium persulfate

Methanol or other suitable solvent
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UV-Vis spectrophotometer

DPPH Assay Methodology:

A stock solution of DPPH in methanol is prepared.

Various concentrations of diethylditelluride are added to the DPPH solution.

The mixtures are incubated in the dark at room temperature for a set period (e.g., 30

minutes).

The absorbance of the solutions is measured at the characteristic wavelength of DPPH

(around 517 nm).

The percentage of radical scavenging activity is calculated by comparing the absorbance of

the sample to that of a control (DPPH solution without the test compound).

ABTS Assay Methodology:

The ABTS radical cation (ABTS•+) is generated by reacting ABTS with potassium persulfate

in the dark.

The ABTS•+ solution is diluted with a suitable solvent to a specific absorbance at its

maximum wavelength (around 734 nm).

Different concentrations of diethylditelluride are added to the ABTS•+ solution.

After a defined incubation time, the absorbance is measured.

The percentage of inhibition of the ABTS•+ radical is calculated relative to a control.

Toxicity
Organotellurium compounds can exhibit toxicity, and their effects are an important area of

research. The toxicity of diorgano ditellurides has been evaluated in various in vitro and in vivo

models.
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In Vitro Assessment In Vivo Assessment

Select Cell Lines (e.g., cancer, normal)

Dose-Response Studies (e.g., MTT, LDH assays)

Mechanistic Studies (e.g., apoptosis, oxidative stress)

Select Animal Model (e.g., rodents)

Acute Toxicity Studies (LD50)

Sub-chronic/Chronic Toxicity Studies

Histopathological Examination of Organs

Diethylditelluride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15479550#diethylditelluride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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